Cas no 849604-31-5 (N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide
• CAS No: 849604-31-5
• MF: C₁₉H₂₁FN₄O₃
• MW: 372.393447637558
• CID: 6435827
• PubChem ID: 4823033
• Update Time: 2025-07-08

N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688705
• N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide
• Z50921362
• 849604-31-5
• AKOS034415260

• Inchi： 1S/C19H21FN4O3/c1-2-19(13-5-7-14(20)8-6-13)16(26)24(17(27)23-19)11-15(25)22-18(12-21)9-3-4-10-18/h5-8H,2-4,9-11H2,1H3,(H,22,25)(H,23,27)
• InChI Key： PTVNCGQSQNWQJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CC)C(N(C(N1)=O)CC(NC1(C#N)CCCC1)=O)=O

Computed Properties

• Exact Mass: 372.15976871g/mol
• Monoisotopic Mass: 372.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide

N-(1-Cyanocyclopentyl)-2-[4-Ethyl-4-(4-Fluorophenyl)-2,5-Dioxoimidazolidin-1-yl]Acetamide: A Comprehensive Overview

The compound CAS No. 849604-31-5, also known as N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide, represents a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyanocyclopentane ring, an imidazolidine core, and a fluorophenyl substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. The integration of fluorine atoms into the molecule further enhances its electronic properties, making it a promising candidate for fluorinated pharmaceuticals.

The imidazolidine ring system in N-(1-cyanocyclopentyl)-2-[...]acetamide is particularly noteworthy due to its versatility in forming hydrogen bonds and coordinating with metal ions. This property has been extensively explored in recent studies, where the compound has been utilized as a ligand in transition metal catalysis. For instance, researchers have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

In addition to its catalytic applications, this compound has shown potential in the field of medicinal chemistry. Its ability to modulate enzyme activity through non-covalent interactions has been highlighted in several recent publications. For example, studies have shown that the compound can inhibit key enzymes involved in metabolic pathways, offering new possibilities for the development of therapeutic agents targeting metabolic disorders.

The presence of a cyanocyclopentane moiety further adds to the compound's uniqueness. This group is known for its stability under various reaction conditions and its ability to participate in cycloaddition reactions. Recent research has focused on exploiting this property to develop novel materials with tailored mechanical and electronic properties.

From an environmental perspective, the synthesis and application of CAS No. 849604-31-5 have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production process, including the use of renewable feedstocks and energy-efficient reaction conditions. These efforts align with global sustainability goals and highlight the compound's role in environmentally responsible chemical innovation.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-ethyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetamide stands as a testament to modern chemical ingenuity. Its intricate structure, coupled with cutting-edge synthetic techniques and applications across diverse fields, underscores its significance in contemporary research and development.